molecular formula H8O2Si3 B1260359 Pentanetrisiloxane

Pentanetrisiloxane

Cat. No.: B1260359
M. Wt: 124.32 g/mol
InChI Key: ZQTYRTSKQFQYPQ-UHFFFAOYSA-N
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Description

Pentanetrisiloxane refers to a class of organosilicon compounds characterized by a trisiloxane backbone (three silicon atoms connected by oxygen bridges) with specific substituents. These molecules typically feature methyl, phenyl, or functionalized alkyl groups attached to the silicon atoms, which dictate their physical and chemical properties.

Trisiloxanes are widely used in industrial applications, including as lubricants, surfactants, and intermediates in polymer synthesis. For example, Tris(trimethylsiloxy)Silane (C₉H₃₀O₃Si₄) is employed in coatings and adhesives due to its low viscosity and thermal stability . The term "pentane" in "this compound" likely denotes the presence of a five-carbon chain or substituent pattern, though this requires clarification based on specific isomers.

Properties

Molecular Formula

H8O2Si3

Molecular Weight

124.32 g/mol

IUPAC Name

disilyloxysilane

InChI

InChI=1S/H8O2Si3/c3-1-5-2-4/h5H2,3-4H3

InChI Key

ZQTYRTSKQFQYPQ-UHFFFAOYSA-N

SMILES

O([SiH3])[SiH2]O[SiH3]

Canonical SMILES

O([SiH3])[SiH2]O[SiH3]

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Phenyl-substituted trisiloxanes (e.g., 1,1,1-Trimethyl-3,3,5,5,5-pentaphenyltrisiloxane) exhibit higher molecular weights and enhanced thermal stability due to aromatic groups .
  • Chlorinated derivatives (e.g., 3-(3-Chloropropyl)-...trisiloxane) introduce reactivity for further functionalization, making them suitable as intermediates in silicone synthesis .
  • Trimethylsiloxy groups reduce viscosity and improve compatibility with nonpolar solvents .

Physical and Chemical Properties

Property 1,1,1,5,5,5-Hexamethyl-3-(trimethylsiloxy)this compound 1,1,1-Trimethyl-3,3,5,5,5-pentaphenyltrisiloxane Phenyl-pentamethyl-disiloxane
Boiling Point (°C) ~200 (estimated) >300 (estimated) 210–220
Viscosity (cSt, 25°C) 5–10 50–100 15–20
Solubility Nonpolar solvents Toluene, xylene Ethanol, ether
Thermal Stability (°C) 200–250 300–350 150–200

Key Observations :

  • Phenyl-substituted trisiloxanes have higher thermal stability but increased viscosity compared to methyl-substituted analogs .

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